Cas no 1214388-27-8 (5-Chloro-2-(3-fluorophenyl)isonicotinic acid)

• Product Name: 5-Chloro-2-(3-fluorophenyl)isonicotinic acid
• CAS No: 1214388-27-8
• MF: C₁₂H₇ClFNO₂
• MW: 251.640885591507
• CID: 4914171
• Update Time: 2025-05-20

5-Chloro-2-(3-fluorophenyl)isonicotinic acid Chemical and Physical Properties

Names and Identifiers

• 5-chloro-2-(3-fluorophenyl)isonicotinic acid
• 5-Chloro-2-(3-fluorophenyl)isonicotinic acid

• Inchi： 1S/C12H7ClFNO2/c13-10-6-15-11(5-9(10)12(16)17)7-2-1-3-8(14)4-7/h1-6H,(H,16,17)
• InChI Key： QYLAAIZOTGOTRP-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C=C1C(=O)O)C1C=CC=C(C=1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 290
• XLogP3: 2.8
• Topological Polar Surface Area: 50.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 5-Chloro-2-(3-fluorophenyl)isonicotinic acid

5-Chloro-2-(3-fluorophenyl)isonicotinic Acid: A Comprehensive Overview

5-Chloro-2-(3-fluorophenyl)isonicotinic acid (CAS No. 1214388-27-8) is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of isonicotinic acids, which are known for their versatile applications in drug design and development. The structure of 5-chloro-2-(3-fluorophenyl)isonicotinic acid is characterized by a substituted isonicotinic acid moiety, where the chlorine and fluorine substituents play crucial roles in modulating its chemical and biological properties.

The synthesis of 5-chloro-2-(3-fluorophenyl)isonicotinic acid involves a series of carefully designed organic reactions, including Friedel-Crafts alkylation, nucleophilic substitution, and oxidation processes. Recent advancements in catalytic methods have enabled the efficient and scalable production of this compound, making it more accessible for research and development purposes. The incorporation of fluorine and chlorine atoms into the molecule not only enhances its stability but also imparts unique electronic properties that are essential for its biological activity.

One of the most promising applications of 5-chloro-2-(3-fluorophenyl)isonicotinic acid lies in its potential as a lead compound for drug discovery. Preclinical studies have demonstrated that this compound exhibits potent anti-inflammatory and antioxidant properties, making it a valuable candidate for the development of novel therapeutic agents. Furthermore, its ability to modulate key cellular pathways involved in neurodegenerative diseases has positioned it as a potential candidate for treating conditions such as Alzheimer's disease and Parkinson's disease.

Recent research has also explored the use of 5-chloro-2-(3-fluorophenyl)isonicotinic acid in the field of oncology. Studies have shown that this compound can selectively inhibit the growth of cancer cells by targeting specific oncogenic pathways. Its ability to induce apoptosis in malignant cells while sparing normal cells highlights its potential as a targeted anticancer agent with minimal side effects.

In addition to its therapeutic applications, 5-chloro-2-(3-fluorophenyl)isonicotinic acid has also been investigated for its role in diagnostic imaging. The fluorine substituent in the molecule enables positron emission tomography (PET) imaging, making it a valuable tool for early detection and monitoring of diseases such as cancer and cardiovascular disorders.

The structural versatility of 5-chloro-2-(3-fluorophenyl)isonicotinic acid allows for further functionalization to enhance its pharmacokinetic properties. Researchers have explored various strategies, including prodrug design and polymer conjugation, to improve its bioavailability and reduce systemic toxicity. These advancements have brought us closer to realizing its full potential as a clinically relevant therapeutic agent.

In conclusion, 5-chloro-2-(3-fluorophenyl)isonicotinic acid (CAS No. 1214388-27-8) stands out as a multifaceted compound with immense potential in drug discovery and development. Its unique chemical structure, coupled with recent breakthroughs in synthesis and application, positions it as a key player in addressing some of the most pressing challenges in modern medicine. As research continues to uncover new insights into its biological mechanisms, this compound is poised to make significant contributions to the advancement of healthcare.